2-methyl-N-(4-methylphenyl)-5-(4-morpholinylcarbonyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methyl-N-(4-methylphenyl)-5-(4-morpholinylcarbonyl)benzenesulfonamide, also known as Methyl 4-(2-methyl-5-(morpholin-4-ylcarbonyl)phenylamino)benzenesulfonate, is a sulfonamide derivative that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have significant biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-methyl-N-(4-methylphenyl)-5-(4-morpholinylcarbonyl)benzenesulfonamide involves the inhibition of carbonic anhydrase IX (CAIX), an enzyme that is overexpressed in many cancer cells. CAIX plays a crucial role in the regulation of pH in cancer cells, and its inhibition can lead to a decrease in tumor growth and metastasis.
Biochemical and Physiological Effects
Studies have shown that 2-methyl-N-(4-methylphenyl)-5-(4-morpholinylcarbonyl)benzenesulfonamide has significant biochemical and physiological effects. In addition to its anti-tumor activity, this compound has been found to have anti-inflammatory and anti-angiogenic properties. It has also been shown to inhibit the growth of bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-methyl-N-(4-methylphenyl)-5-(4-morpholinylcarbonyl)benzenesulfonamide in lab experiments is its specificity for CAIX. This compound has been found to have minimal off-target effects, making it a promising candidate for further development as a therapeutic agent. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in some experiments.
Future Directions
There are several future directions for the study of 2-methyl-N-(4-methylphenyl)-5-(4-morpholinylcarbonyl)benzenesulfonamide. One area of interest is the development of more efficient and cost-effective synthesis methods. Another area of interest is the investigation of the compound's potential as a therapeutic agent for other diseases besides cancer, such as bacterial and fungal infections. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of 2-methyl-N-(4-methylphenyl)-5-(4-morpholinylcarbonyl)benzenesulfonamide has been achieved using different methods. One of the most common methods involves the reaction of 2-methyl-5-nitrobenzenesulfonamide and 4-methylphenylhydrazine in the presence of a reducing agent such as iron powder. The resulting intermediate is then reacted with morpholine-4-carboxylic acid to form the final product.
Scientific Research Applications
2-methyl-N-(4-methylphenyl)-5-(4-morpholinylcarbonyl)benzenesulfonamide has been studied for its potential applications in scientific research. One of the main areas of interest is its potential as a therapeutic agent for the treatment of cancer. Studies have shown that this compound has anti-tumor activity and can induce apoptosis in cancer cells.
properties
IUPAC Name |
2-methyl-N-(4-methylphenyl)-5-(morpholine-4-carbonyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4S/c1-14-3-7-17(8-4-14)20-26(23,24)18-13-16(6-5-15(18)2)19(22)21-9-11-25-12-10-21/h3-8,13,20H,9-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCWDJGPXKRABPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)N3CCOCC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.